Cas no 1805127-99-4 (2-Amino-4-chloro-5-(trifluoromethyl)benzamide)

2-Amino-4-chloro-5-(trifluoromethyl)benzamide is a fluorinated benzamide derivative with a distinct trifluoromethyl substitution, enhancing its chemical stability and reactivity. The presence of both amino and chloro functional groups at adjacent positions allows for versatile applications in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group contributes to increased lipophilicity, improving bioavailability in drug development. This compound serves as a valuable intermediate in the preparation of heterocyclic compounds, particularly in the synthesis of bioactive molecules with potential antimicrobial or herbicidal properties. The structural features of this benzamide derivative make it a useful building block for medicinal chemistry research and fine chemical production.

2-Amino-4-chloro-5-(trifluoromethyl)benzamide structure

1805127-99-4 structure

Product name:2-Amino-4-chloro-5-(trifluoromethyl)benzamide

CAS No:1805127-99-4

MF:C₈H₆ClF₃N₂O

MW:238.594251155853

CID:4960147

2-Amino-4-chloro-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-chloro-5-(trifluoromethyl)benzamide
- Inchi： 1S/C8H6ClF3N2O/c9-5-2-6(13)3(7(14)15)1-4(5)8(10,11)12/h1-2H,13H2,(H2,14,15)
- InChI Key： ZWKVRPKCJBDTRI-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(N)=O)C=C1C(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 259
Topological Polar Surface Area: 69.1
XLogP3: 2.2

2-Amino-4-chloro-5-(trifluoromethyl)benzamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A015002134-1g	2-Amino-4-chloro-5-(trifluoromethyl)benzamide	1805127-99-4	97%	1g	1,534.70 USD	2021-06-21
Alichem	A015002134-500mg	2-Amino-4-chloro-5-(trifluoromethyl)benzamide	1805127-99-4	97%	500mg	806.85 USD	2021-06-21
Alichem	A015002134-250mg	2-Amino-4-chloro-5-(trifluoromethyl)benzamide	1805127-99-4	97%	250mg	499.20 USD	2021-06-21

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Additional information on 2-Amino-4-chloro-5-(trifluoromethyl)benzamide

Comprehensive Overview of 2-Amino-4-chloro-5-(trifluoromethyl)benzamide (CAS No. 1805127-99-4)

2-Amino-4-chloro-5-(trifluoromethyl)benzamide (CAS No. 1805127-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and amino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for developing drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing interest in fluorinated compounds like 2-Amino-4-chloro-5-(trifluoromethyl)benzamide stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern drug discovery. Researchers are increasingly exploring its potential in targeting enzyme inhibitors and receptor modulators, particularly in oncology and neurology. Additionally, its chloro and trifluoromethyl substituents contribute to its versatility in cross-coupling reactions, a hot topic in green chemistry.

From an industrial perspective, CAS No. 1805127-99-4 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its applications extend to material science, where its derivatives are investigated for organic electronics and coatings. The compound’s stability under various conditions also makes it a subject of interest in process optimization studies, addressing the demand for cost-effective manufacturing.

Environmental and regulatory considerations are another key area where 2-Amino-4-chloro-5-(trifluoromethyl)benzamide is evaluated. With the rise of REACH compliance and eco-friendly synthesis, researchers are developing greener routes to produce this compound. Its low toxicity profile, as indicated by preliminary studies, positions it favorably compared to traditional halogenated analogs, resonating with the global push toward safer chemicals.

In summary, 2-Amino-4-chloro-5-(trifluoromethyl)benzamide (CAS No. 1805127-99-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemicals—highlight its relevance in addressing contemporary challenges. As industries prioritize sustainability and efficiency, this compound is poised to remain a focal point in scientific and industrial discourse.